rac 8,14-Dihydroxy Efavirenz-d4
rac 8,14-Dihydroxy Efavirenz-d4
Brand Name:
Vulcanchem
CAS No.:
1189859-26-4
VCID:
VC0026155
InChI:
InChI=1S/C14H9ClF3NO4/c15-7-5-8-10(9(20)6-7)19-11(21)23-13(8,14(16,17)18)4-3-12(22)1-2-12/h5-6,20,22H,1-2H2,(H,19,21)/i1D2,2D2
SMILES:
C1CC1(C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F)O
Molecular Formula:
C14H9ClF3NO4
Molecular Weight:
351.699
rac 8,14-Dihydroxy Efavirenz-d4
CAS No.: 1189859-26-4
Reference Standards
VCID: VC0026155
Molecular Formula: C14H9ClF3NO4
Molecular Weight: 351.699
| CAS No. | 1189859-26-4 |
|---|---|
| Product Name | rac 8,14-Dihydroxy Efavirenz-d4 |
| Molecular Formula | C14H9ClF3NO4 |
| Molecular Weight | 351.699 |
| IUPAC Name | 6-chloro-8-hydroxy-4-[2-(2,2,3,3-tetradeuterio-1-hydroxycyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H9ClF3NO4/c15-7-5-8-10(9(20)6-7)19-11(21)23-13(8,14(16,17)18)4-3-12(22)1-2-12/h5-6,20,22H,1-2H2,(H,19,21)/i1D2,2D2 |
| Standard InChIKey | WILFXLMJFSKQRP-LNLMKGTHSA-N |
| SMILES | C1CC1(C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F)O |
| Synonyms | 6-Chloro-1,4-dihydro-8-hydroxy-4-[(1-hydroxycyclopropyl-d4)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one; |
| PubChem Compound | 46781324 |
| Last Modified | Nov 11 2021 |
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